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Aurantinidin Profile and Occurrence

Aurantinidin is one of the 19 naturally occurring anthocyanidins, which are the aglycone (non-sugar)

components of anthocyanin pigments [1]. The table below summarizes its core chemical characteristics:

Property Description

Chemical Class Anthocyanidin (Flavonoid) [1].

Core Structure Flavylium (2-phenylbenzopyrylium) ion [2].

Substitution
Pattern

Hydroxyl groups at positions 3, 5, 6, 7, and 4' [3] [1].

Color Orange [3].

Reported Source Detected as a differential metabolite in the leaves of Cinnamomum camphora
(camphor tree) [4].

Suggested Experimental Pathways
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To build a comparative guide, the following experimental approaches are standard in the field for profiling

anthocyanidins like aurantinidin:

Metabolite Profiling with LC-MS/MS

Objective: To identify and quantify aurantinidin and other anthocyanins in plant tissue
extracts.

Protocol: Tissue samples (e.g., leaves) are frozen in liquid nitrogen, ground, and extracted with
a methanol-based solvent (e.g., methanol:water:formic acid). The extract is centrifuged, and the

supernatant is analyzed using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS). The analysis involves separating compounds by chromatography and identifying them

based on their mass-to-charge ratio and fragmentation patterns by comparison with standard
compounds [4].

Transcriptome Sequencing (RNA-Seq)

Objective: To identify genes and transcription factors involved in the biosynthesis of
aurantinidin.

Protocol: Total RNA is extracted from plant tissues (e.g., green leaves vs. red leaves). cDNA
libraries are constructed and sequenced using next-generation sequencing platforms. The

resulting sequences are mapped to a reference genome (if available) to identify Differentially
Expressed Genes (DEGs). Key structural genes and regulatory transcription factors (e.g., MYB,

bHLH) in the flavonoid pathway can be identified this way [4].

The following diagram illustrates the logical workflow that integrates these two key experimental methods to

connect phenotypic observation with molecular data.
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Research Context and Considerations

It's important to interpret the available data with the following context:

Limited Data: The information on aurantinidin is sparse compared to major anthocyanidins like

cyanidin or delphinidin. Its role in plants is not well-defined [3] [1].
Evolutionary Note: Recent research has identified a new class of pigments called auronidins in

liverworts, which are chemically distinct from anthocyanins but share similar colors [5]. This highlights
the ongoing evolution of our understanding of plant pigments and suggests that what was once

thought to be "primitive" anthocyanin in some basal plants may be a different compound altogether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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